![molecular formula C19H17N5 B2412931 1-(2-Methylimidazol-1-yl)-3-propan-2-ylpyrido[1,2-a]benzimidazole-4-carbonitrile CAS No. 611197-73-0](/img/structure/B2412931.png)
1-(2-Methylimidazol-1-yl)-3-propan-2-ylpyrido[1,2-a]benzimidazole-4-carbonitrile
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Overview
Description
Synthesis Analysis
Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia . There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring .Molecular Structure Analysis
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .Chemical Reactions Analysis
Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .Physical And Chemical Properties Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents .Scientific Research Applications
Synthesis and Fluorescent Properties
- Synthesis and Fluorescent Applications : The compound is key in synthesizing oxazolo[4',5':5,6]pyrido[1,2-a]benzimidazole derivatives, which were evaluated as fluorescent whitening agents for polyester fibers. (Rangnekar & Rajadhyaksha, 1986).
Chemical Reactivity and Antimicrobial Properties
- Chemical Reactivity : Studies on the chemical reactivity of this compound towards various substituted chromones have been conducted, leading to the synthesis of novel pyrido[1,2-a]benzimidazoles. (Ibrahim, 2013).
- Antimicrobial Activity : Some derivatives of pyrido[1,2-a]benzimidazole, which could be synthesized using this compound, have shown in vitro antimicrobial activity. (Badawey & Gohar, 1992).
Molecular Synthesis and Characterization
- Synthesis of Polyazaheterocycles : The compound plays a role in the synthesis of polyazaheterocycles, leading to the development of various pyrido[1,2-a]benzimidazole derivatives. (Bogdanowicz-Szwed & Czarny, 1993).
- Crystal Structure Analysis : The structure and synthesis of benzimidazole substituted acrylonitriles and benzimidazo[1,2-a]quinolines, potentially related to this compound, have been explored, contributing to the understanding of their molecular and crystal structures. (Hranjec, Pavlović, & Karminski-Zamola, 2009).
Synthesis of Novel Compounds and QSAR Analysis
- Novel Compounds and QSAR Model : New derivatives of pyrimido[1,2-a]benzimidazol-4(3H)-one, which could be synthesized using the compound, have been studied for their antibacterial properties. A QSAR (Quantitative Structure-Activity Relationship) model has been developed to analyze these derivatives. (Sharma et al., 2012).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
1-(2-methylimidazol-1-yl)-3-propan-2-ylpyrido[1,2-a]benzimidazole-4-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N5/c1-12(2)14-10-18(23-9-8-21-13(23)3)24-17-7-5-4-6-16(17)22-19(24)15(14)11-20/h4-10,12H,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIYOFUZYUXGHQT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN1C2=CC(=C(C3=NC4=CC=CC=C4N23)C#N)C(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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